Cas no 1564633-92-6 (2-(1-Oxo-1lambda4-thiomorpholin-4-yl)pyrimidine-5-carbaldehyde)

• Product Name: 2-(1-Oxo-1lambda4-thiomorpholin-4-yl)pyrimidine-5-carbaldehyde
• CAS No: 1564633-92-6
• MF: C₉H₁₁N₃O₂S
• MW: 225.267540216446
• CID: 5703001
• PubChem ID: 104217580
• Update Time: 2025-08-02

2-(1-Oxo-1lambda4-thiomorpholin-4-yl)pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1564633-92-6
• 2-(1-Oxo-1lambda4-thiomorpholin-4-yl)pyrimidine-5-carbaldehyde
• EN300-725689
• 5-Pyrimidinecarboxaldehyde, 2-(1-oxido-4-thiomorpholinyl)-

• Inchi： 1S/C9H11N3O2S/c13-7-8-5-10-9(11-6-8)12-1-3-15(14)4-2-12/h5-7H,1-4H2
• InChI Key： KQRDXUFZQXANAG-UHFFFAOYSA-N
• SMILES： S1(CCN(C2N=CC(C=O)=CN=2)CC1)=O

Computed Properties

• Exact Mass: 225.05719778g/mol
• Monoisotopic Mass: 225.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 82.4Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 553.0±60.0 °C(Predicted)
• pka: 2.80±0.42(Predicted)

Additional information on 2-(1-Oxo-1lambda4-thiomorpholin-4-yl)pyrimidine-5-carbaldehyde

Comprehensive Overview of 2-(1-Oxo-1lambda4-thiomorpholin-4-yl)pyrimidine-5-carbaldehyde (CAS No. 1564633-92-6)

In the realm of organic chemistry and pharmaceutical research, 2-(1-Oxo-1lambda4-thiomorpholin-4-yl)pyrimidine-5-carbaldehyde (CAS No. 1564633-92-6) has emerged as a compound of significant interest. This molecule, characterized by its unique thiomorpholine and pyrimidine core, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its aldehyde functional group, which offers versatile reactivity for further derivatization.

The structural complexity of 2-(1-Oxo-1lambda4-thiomorpholin-4-yl)pyrimidine-5-carbaldehyde makes it a valuable intermediate in synthesizing bioactive molecules. Its heterocyclic framework is often explored in the development of kinase inhibitors and other therapeutic agents. Recent trends in AI-driven drug design have further amplified its relevance, as computational models frequently highlight its potential for molecular docking and structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the compound’s CAS No. 1564633-92-6 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories focusing on high-throughput screening (HTS) or fragment-based drug discovery (FBDD) often prioritize this compound due to its balanced physicochemical properties. Its logP and hydrogen-bonding capacity align well with the Lipinski’s Rule of Five, making it a promising candidate for oral drug development.

Beyond pharmaceuticals, 2-(1-Oxo-1lambda4-thiomorpholin-4-yl)pyrimidine-5-carbaldehyde has garnered attention in agrochemical research. Its pyrimidine scaffold is a common motif in herbicides and fungicides, driving investigations into its efficacy against plant pathogens. Sustainability-focused studies also explore its biodegradability and environmental impact, aligning with global green chemistry initiatives.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize this compound. Quality control protocols emphasize the importance of residual solvent analysis and chiral purity, especially for applications requiring regulatory compliance. The compound’s stability under various pH conditions and thermal stress is another area of active research.

In the context of personalized medicine, derivatives of 2-(1-Oxo-1lambda4-thiomorpholin-4-yl)pyrimidine-5-carbaldehyde are being evaluated for targeted therapies. Its modular structure allows for structure-based optimization, a strategy increasingly leveraged in oncology and immunology research. Collaborative efforts between academia and industry continue to uncover novel applications, solidifying its role in modern chemical innovation.

For researchers seeking reliable data, platforms like Reaxys and SciFinder provide extensive literature on this compound’s synthesis and properties. The integration of machine learning tools has further streamlined the identification of optimal reaction conditions, reducing trial-and-error in the lab. As the demand for small-molecule probes grows, CAS No. 1564633-92-6 remains a cornerstone in chemical libraries worldwide.

In summary, 2-(1-Oxo-1lambda4-thiomorpholin-4-yl)pyrimidine-5-carbaldehyde exemplifies the intersection of synthetic chemistry and biomedical innovation. Its multifaceted utility underscores the importance of continued investment in specialty chemicals and preclinical research, ensuring its relevance in addressing future scientific challenges.